Cas no 42187-33-7 ((3,4-Dimethylphenyl)(3-nitrophenyl)methanone)

(3,4-Dimethylphenyl)(3-nitrophenyl)methanone is a substituted benzophenone derivative characterized by its distinct aromatic ketone structure. The compound features both electron-donating (3,4-dimethyl) and electron-withdrawing (3-nitro) substituents, making it a valuable intermediate in organic synthesis, particularly for studying electronic effects in conjugated systems. Its crystalline form and well-defined molecular structure facilitate precise applications in pharmaceutical and materials chemistry research. The presence of the nitro group enhances reactivity in reduction and nucleophilic substitution reactions, while the dimethyl substitution pattern contributes to steric and electronic modulation. This compound is suitable for use as a building block in the development of advanced organic materials or bioactive molecules, offering researchers controlled functionalization opportunities.
(3,4-Dimethylphenyl)(3-nitrophenyl)methanone structure
42187-33-7 structure
Product Name:(3,4-Dimethylphenyl)(3-nitrophenyl)methanone
CAS No:42187-33-7
MF:C15H13NO3
MW:255.268624067307
CID:331264
PubChem ID:3084858
Update Time:2025-05-28

(3,4-Dimethylphenyl)(3-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone,(3,4-dimethylphenyl)(3-nitrophenyl)-
    • 3,4-DIMETHYL-3'-NITROBENZOPHENONE
    • (3,4-dimethylphenyl)(3-nitrophenyl)-methanone
    • 3,4-Dimethyl-3'-nitro-benzophenon
    • 3,4-dimethyl-3'-nitro-benzophenone
    • 3-Nitro-3',4'-dimethyl-benzophenon
    • 4-(m-Nitrobenzoyl)-o-xylol
    • CS-0327377
    • (3,4-dimethylphenyl)-(3-nitrophenyl)methanone
    • NBDNYHATMBDUEB-UHFFFAOYSA-N
    • DTXSID70962348
    • EINECS 255-701-6
    • Oprea1_572121
    • Methanone, (3,4-dimethylphenyl)(3-nitrophenyl)-
    • 42187-33-7
    • SR-01000390973-1
    • NS00057623
    • NCGC00336231-01
    • SCHEMBL7787691
    • VS-01127
    • (3,4-dimethylphenyl)(3-nitrophenyl)methanone
    • AKOS001482392
    • SR-01000390973
    • FT-0614361
    • AB01329888-02
    • (3,4-Dimethylphenyl)(3-nitrophenyl)methanone
    • Inchi： 1S/C15H13NO3/c1-10-6-7-13(8-11(10)2)15(17)12-4-3-5-14(9-12)16(18)19/h3-9H,1-2H3
    • InChI Key： NBDNYHATMBDUEB-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])C1C=CC(C)=C(C)C=1

Computed Properties

  • Exact Mass: 255.09000
  • Monoisotopic Mass: 255.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 62.9Ų

Experimental Properties

  • Density: 1.204
  • Boiling Point: 431.1°Cat760mmHg
  • Flash Point: 206.5°C
  • Refractive Index: 1.597
  • PSA: 62.89000
  • LogP: 3.96580

(3,4-Dimethylphenyl)(3-nitrophenyl)methanone Security Information

  • Safety Instruction： S26-S36
  • Risk Phrases：R36/37/38

(3,4-Dimethylphenyl)(3-nitrophenyl)methanone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

(3,4-Dimethylphenyl)(3-nitrophenyl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D592153-10mg
(3,4-Dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7
10mg
 $ 50.00 2022-06-05
TRC
D592153-50mg
(3,4-Dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7
50mg
 $ 135.00 2022-06-05
TRC
D592153-100mg
(3,4-Dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7
100mg
 $ 210.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398047-500mg
(3,4-Dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7 98%
500mg
 ￥4006.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398047-1g
(3,4-Dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7 98%
1g
 ￥5423.00 2024-05-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1398047-5g
(3,4-Dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7 98%
5g
 ￥13651.00 2024-05-14
Key Organics Ltd
VS-01127-0.5g
(3,4-dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7 >90%
0.5g
 £241.00 2025-02-08
Key Organics Ltd
VS-01127-1g
(3,4-dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7 >90%
1g
 £366.00 2025-02-08
Key Organics Ltd
VS-01127-5g
(3,4-dimethylphenyl)(3-nitrophenyl)methanone
 42187-33-7 >90%
5g
 £1271.00 2025-02-08

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